Cas no 16874-09-2 ((S)-tert-Butyl 2-amino-3-(1H-indol-3-yl)propanoate)

• Product Name: (S)-tert-Butyl 2-amino-3-(1H-indol-3-yl)propanoate
• CAS No: 16874-09-2
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 121938
• PubChem ID: 7020175
• Update Time: 2025-04-18

(S)-tert-Butyl 2-amino-3-(1H-indol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-amino-3-(1H-indol-3-yl)propanoate
• H-TRP-OTBU . HCL
• H-Trp-OtBu · HCl
• L-Tryptophan tert-butyl ester
• L-Tryptophan tert-butyl ester hydrochloride
• L-Tryptophan,1,1-dimethylethyl ester
• tert-butyl (2S)-2-amino-3-(1H-indol-3-yl)propanoate
• H-Trp-OtBu
• L-Trp-OtBu·HCl
• H-TRP-OTBU HCL
• TRYPTOPHAN-OTBU HCL
• H-Trp-OtBu hydrochloride
• L-TRYPTOPHAN BUTYL ESTER HYDROCHLORIDE
• L-TRYPTOPHAN T-BUTYL ESTER HYDROCHLORIDE
• DTXSID90427227
• BS-21710
• L-tryptophan-1,1-dimethylethyl ester
• EN300-6747726
• (L)-tryptophan-t-butyl ester
• SCHEMBL594511
• L-tryptophan 1,1-dimethylethyl ester
• 16874-09-2
• BCIXAFNTAKZNCN-LBPRGKRZSA-N
• L-Tryptophan, 1,1-dimethylethyl ester
• L-Tryptophantert-butyl ester hydrochloride≥ 95% (HPLC)

• Inchi： 1S/C15H20N2O2/c1-15(2,3)19-14(18)12(16)8-10-9-17-13-7-5-4-6-11(10)13/h4-7,9,12,17H,8,16H2,1-3H3/t12-/m0/s1
• InChI Key： BCIXAFNTAKZNCN-LBPRGKRZSA-N
• SMILES： O(C([C@H](CC1=CNC2C=CC=CC1=2)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.12900
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• PSA: 68.11000
• LogP: 3.88170

(S)-tert-Butyl 2-amino-3-(1H-indol-3-yl)propanoate Security Information

• Storage Condition：-15°C